Cas no 498552-67-3 (1-Octanaminium, N,N-dihexyl-N-methyl-, chloride)

• Product Name: 1-Octanaminium, N,N-dihexyl-N-methyl-, chloride
• CAS No: 498552-67-3
• MF: C₂₁H₄₆ClN
• MW: 348.049645900726
• CID: 1537442
• PubChem ID: 71362436
• Update Time: 2025-04-21

1-Octanaminium, N,N-dihexyl-N-methyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N,N-dihexyl-N-methyl-, chloride
• dihexyl-methyl-octylazanium,chloride
• N,N-Dihexyl-N-methyloctan-1-aminium chloride
• 498552-67-3
• SCHEMBL7150827
• DTXSID70786061

• Inchi： 1S/C21H46N.ClH/c1-5-8-11-14-15-18-21-22(4,19-16-12-9-6-2)20-17-13-10-7-3;/h5-21H2,1-4H3;1H/q+1;/p-1
• InChI Key： QTQAGWVLABWFIX-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(CCCCCC)(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 300.972
• Monoisotopic Mass: 347.3318782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0